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Compound of Interest

Compound Name: rac-2-Aminobutyric Acid-d3

Cat. No.: B595061

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed, step-by-step procedures for the safe disposal of rac-2-
Aminobutyric Acid-d3, ensuring compliance and minimizing risk.

1. Hazard Assessment and Personal Protective Equipment (PPE)

While rac-2-Aminobutyric Acid and its isomers are generally not considered hazardous
substances under OSHA's Hazard Communication Standard, it is prudent to handle the
deuterated form with care.[1] Before beginning any disposal procedure, it is essential to wear
appropriate Personal Protective Equipment (PPE).

Recommended PPE:

o Eye Protection: Safety glasses with side shields or goggles.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A standard laboratory coat.

2. Spill Management

In the event of a spill, follow these steps to contain and clean the area effectively:
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» Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure adequate ventilation.

» Containment: Prevent the powder from spreading or entering drains.[2]

o Clean-up: Carefully sweep or vacuum the spilled solid material. Avoid generating dust. Place
the collected material into a designated, labeled waste container.[2]

» Decontamination: Clean the spill area with soap and water.
3. Disposal Procedure

The primary method for the disposal of rac-2-Aminobutyric Acid-d3 is through a licensed
professional waste disposal service. Do not dispose of this chemical into drains or the general
waste stream.

Step-by-Step Disposal Protocol:

e Segregation: Collect waste rac-2-Aminobutyric Acid-d3 in a dedicated, clearly labeled, and
sealed container. The container should be appropriate for solid chemical waste.

e Labeling: The waste container must be labeled with the full chemical name ("rac-2-
Aminobutyric Acid-d3") and any relevant hazard information (though none is required by
GHS for the non-deuterated form).

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

» Professional Disposal: Arrange for the collection and disposal of the chemical waste through
a certified environmental or hazardous waste disposal company. Consult with the disposal
expert to ensure compliance with all local, state, and federal regulations.

Quantitative Data Summary
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Property Value Source
Molecular Weight 106.14 g/mol MedChemExpress
Physical State Solid (Powder) Fisher Scientific
Appearance White Fisher Scientific
Melting Point >300°C /572 °F Fisher Scientific

Slightly soluble in DMSO,

Solubilit
y Methanol, and Water

LookChem

Storage Temperature Refrigerator

LookChem

Disposal Workflow Diagram
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Disposal Workflow for rac-2-Aminobutyric Acid-d3
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Caption: Disposal Workflow for rac-2-Aminobutyric Acid-d3.

Logical Relationship of Safety Precautions

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b595061?utm_src=pdf-body-img
https://www.benchchem.com/product/b595061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Safety Precaution Relationships

rac-2-Aminobutyric Acid-d3

l

Adequate Ventilation FIFE Labeled Waste Container Professional Disposal Service
(Gloves, Goggles)

Click to download full resolution via product page

Caption: Key Safety Precaution Interdependencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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